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Compound of Interest

Compound Name: 2-Allylanisole

Cat. No.: B1347116 Get Quote

Essential Safety and Handling Guide for 2-
Allylanisole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Allylanisole in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Chemical Profile and Hazards

2-Allylanisole, also known as Estragole or 1-Allyl-2-methoxybenzene, is a combustible liquid

that is harmful if swallowed and can cause skin and eye irritation.[1][2][3] It is also suspected of

causing genetic defects and cancer.[2][4] Due to these hazards, strict adherence to safety

protocols is mandatory.

Quantitative Data Summary
For quick reference, the key quantitative data for 2-Allylanisole is summarized in the table

below.
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Property Value

Molecular Formula C₁₀H₁₂O

Molecular Weight 148.20 g/mol

Appearance Colorless liquid[2]

Density 0.962 g/mL at 25 °C

Boiling Point 215 - 216 °C / 419 - 420.8 °F @ 760 mmHg[2]

Flash Point
76.7 °C / 170.1 °F (Closed Cup: 81.111°C /

178°F[5])

Solubility Very slightly soluble in cold water[5]

Hazard Classifications

Acute Toxicity 4 (Oral), Flammable Liquid 3/4,

Skin Irritant 2, Eye Irritant 2, Skin Sensitization

1, Germ Cell Mutagenicity 2, Carcinogenicity

2[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step procedures is critical for minimizing exposure risk and

ensuring a safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and

open flames.[2][3]

Container Integrity: Keep the container tightly closed when not in use.[3]

Incompatible Materials: Store separately from strong oxidizing agents.[2][3]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 2-Allylanisole:

Eye and Face Protection: Chemical safety goggles and a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., Butyl rubber or laminate film). Double

gloving is recommended.[6]

Body Protection: A flame-resistant lab coat and a chemical-resistant apron.[6]

Respiratory Protection: A NIOSH-approved respirator with organic vapor cartridges is

required when vapors or aerosols are generated. All handling of 2-Allylanisole should

ideally be performed inside a certified chemical fume hood.[6]

Handling and Use
Ventilation: Always handle 2-Allylanisole in a well-ventilated area, preferably within a

chemical fume hood.[3]

Avoid Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.

Use only non-sparking tools.[2]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][2] Wash hands

thoroughly after handling.[1]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[3] Avoid breathing vapors or

mists.[2]

Spill Response
In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.

Containment: Remove all sources of ignition.[2] Cover drains to prevent entry into the sewer

system.
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Absorption: Absorb the spill with an inert material such as vermiculite, sand, or earth.[3]

Collection: Collect the absorbed material and place it in a suitable, sealed container for

disposal.[2][7]

Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap

and water.[8]

Disposal Plan
All waste containing 2-Allylanisole must be treated as hazardous waste.

Waste Collection: Collect all 2-Allylanisole waste, including contaminated absorbents and

disposable PPE, in a designated and properly labeled hazardous waste container.

Container Labeling: The container must be clearly labeled with the words "Hazardous Waste"

and the name "2-Allylanisole".

Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations.[1] Do not dispose of it down the

drain.

Visual Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling 2-Allylanisole.
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Caption: Workflow for Handling 2-Allylanisole.
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Caption: Spill Response Procedure for 2-Allylanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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